Cas no 1099660-85-1 (Methyl 2-methyl-3-sulfamoylbenzoate)

• Product Name: Methyl 2-methyl-3-sulfamoylbenzoate
• CAS No: 1099660-85-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD11650738
• CID: 5243022
• PubChem ID: 43363698
• Update Time: 2025-06-08

Methyl 2-methyl-3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-sulfamoylbenzoate
• GS0874
• Methyl 3-(aminosulfonyl)-2-methylbenzoate
• Benzoic acid, 3-(aminosulfonyl)-2-methyl-, methyl ester
• Methyl 2-methyl-3-sulfamoylbenzoate

• MDL： MFCD11650738
• Inchi： 1S/C9H11NO4S/c1-6-7(9(11)14-2)4-3-5-8(6)15(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： IHNXZDSLZOGBJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC)C=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-methyl-3-sulfamoylbenzoate

Recent Advances in the Study of Methyl 2-methyl-3-sulfamoylbenzoate (CAS: 1099660-85-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-methyl-3-sulfamoylbenzoate (CAS: 1099660-85-1) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its benzoate ester and sulfamoyl functional groups, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors, particularly those targeting carbonic anhydrases and other metalloenzymes, which are implicated in a range of pathological conditions, including cancer, glaucoma, and bacterial infections.

One of the most notable advancements in the study of Methyl 2-methyl-3-sulfamoylbenzoate is its application in the design of novel carbonic anhydrase inhibitors (CAIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against human carbonic anhydrase IX (hCA IX), an isoform overexpressed in hypoxic tumors. The researchers utilized X-ray crystallography to elucidate the binding modes of these derivatives, revealing critical interactions with the enzyme's active site. These findings underscore the potential of Methyl 2-methyl-3-sulfamoylbenzoate as a scaffold for developing targeted anticancer therapies.

In addition to its role in cancer research, Methyl 2-methyl-3-sulfamoylbenzoate has also been investigated for its antibacterial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of sulfonamide-based analogs derived from this compound, which exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the sulfamoyl moiety in enhancing bacterial membrane permeability and inhibiting essential bacterial enzymes, such as dihydropteroate synthase (DHPS).

Furthermore, the compound's utility extends to the field of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience explored its derivatives as potential modulators of gamma-aminobutyric acid (GABA) receptors, which are implicated in epilepsy and anxiety disorders. The researchers identified several analogs with improved blood-brain barrier penetration and binding affinity, suggesting a promising avenue for developing new central nervous system (CNS)-targeted therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of Methyl 2-methyl-3-sulfamoylbenzoate derivatives. Recent preclinical studies have highlighted issues such as metabolic instability and off-target effects, which necessitate further structural modifications. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of optimized analogs with enhanced efficacy and reduced toxicity.

In conclusion, Methyl 2-methyl-3-sulfamoylbenzoate (CAS: 1099660-85-1) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and neurology, driven by its unique chemical properties and ability to interact with diverse biological targets. Ongoing research efforts are likely to uncover additional therapeutic potentials, solidifying its role in the development of next-generation drugs.